![molecular formula C6H5BrN4O B2438831 5-Bromo-7-methylimidazo[5,1-f][1,2,4]triazin-4(1H)-one CAS No. 1636161-67-5](/img/structure/B2438831.png)
5-Bromo-7-methylimidazo[5,1-f][1,2,4]triazin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Bromo-7-methylimidazo[5,1-f][1,2,4]triazin-4(1H)-one (BMIT) is an organic compound that belongs to the family of heterocyclic compounds. BMIT is a synthetic compound that has been used in research studies for its potential applications in the field of biochemistry and physiology. BMIT has been found to possess a wide range of biological activities, including antioxidant, antimicrobial, antifungal, and anti-inflammatory properties. Additionally, BMIT has been studied for its possible applications in the treatment of various diseases, such as cancer, diabetes, and cardiovascular diseases.
Scientific Research Applications
Synthesis and Chemical Reactions
5-Bromo-7-methylimidazo[5,1-f][1,2,4]triazin-4(1H)-one is involved in various synthetic processes and chemical reactions. For example, Baig & Stevens (1981) demonstrated its use in synthesizing imidazo[5,1-c][1,2,4]triazines through reactions with diazomidazole-4-carboxamide and various substrates (Baig & Stevens, 1981). Additionally, Noorolahian & Shiri (2015) utilized this compound in creating novel heterocyclic systems, specifically pyrimido[5,4-e]tetrazolo[5,1-c][1,2,4]triazines (Noorolahian & Shiri, 2015).
Pharmaceutical Research and Bronchodilator Potential
Clarke et al. (1979) explored its potential as a bronchodilator, synthesizing derivatives like 2-amino-5-methyl-7-propylimidazo[5,1-f][1,2,4]triazin-4(3H)-one and discussing its chemical properties (Clarke et al., 1979).
Diverse Synthetic Strategies
Werner et al. (2010) developed methods for preparing 5,7-disubstituted imidazo[5,1-f][1,2,4]triazin-4-amines, demonstrating the flexibility of this compound in synthetic chemistry (Werner et al., 2010).
Novel Synthesis Methods
Heim-Riether & Healy (2005) reported a new method for synthesizing diversely substituted derivatives of this compound, showcasing its utility in pharmaceutical research (Heim-Riether & Healy, 2005).
Antimicrobial and Antiviral Activity
Some derivatives of this compound have shown antimicrobial and antiviral activities. Gomha & Hassaneen (2011) synthesized derivatives like 7,7-diphenyl-1,2-dihydroimidazo[2,1-c][1,2,4]triazin-6(7H)-one, evaluating their antimicrobial potential (Gomha & Hassaneen, 2011). Furthermore, Hebishy et al. (2020) explored benzamide-based 5-aminopyrazoles and related derivatives for their anti-influenza A virus activity (Hebishy et al., 2020).
properties
IUPAC Name |
5-bromo-7-methyl-3H-imidazo[5,1-f][1,2,4]triazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN4O/c1-3-10-5(7)4-6(12)8-2-9-11(3)4/h2H,1H3,(H,8,9,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGJPQBGHVMBCKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C2N1N=CNC2=O)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-7-methylimidazo[5,1-f][1,2,4]triazin-4(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.